Cas no 84146-01-0 (8-Azaspiro[4.6]undecane (9CI))

• Product name: 8-Azaspiro[4.6]undecane (9CI)
• CAS No: 84146-01-0
• MF: C₁₀H₁₉N
• MW: 153.26456284523
• CID: 5241988

8-Azaspiro[4.6]undecane (9CI) Chemical and Physical Properties

Names and Identifiers

• 8-Azaspiro[4.6]undecane (9CI)

• Inchi： 1S/C10H19N/c1-2-5-10(4-1)6-3-8-11-9-7-10/h11H,1-9H2
• InChI Key： XAJANCPFKPMWGA-UHFFFAOYSA-N
• SMILES： C1C2(CCCNCC2)CCC1

Additional information on 8-Azaspiro[4.6]undecane (9CI)

Professional Introduction to 8-Azaspiro[4.6]undecane (9CI) and CAS No. 84146-01-0

8-Azaspiro[4.6]undecane (9CI), identified by the chemical abstracts service number CAS No. 84146-01-0, is a compound of significant interest in the field of medicinal chemistry and pharmacology. This spirocyclic amine derivative has garnered attention due to its unique structural framework and potential biological activities. The spirocyclic core, consisting of an azacyclohexane ring fused with a decane moiety, presents a promising scaffold for drug design, offering a balance between rigidity and flexibility that can influence molecular interactions with biological targets.

The structural motif of 8-Azaspiro[4.6]undecane (9CI) is characterized by its nitrogen-containing heterocycle, which can serve as a hydrogen bond acceptor or participate in π-stacking interactions, enhancing binding affinity to proteins. This feature has made it a valuable candidate for developing small-molecule modulators of various protein targets, including enzymes and receptors involved in metabolic pathways, neurodegenerative diseases, and cancer. Recent advancements in computational chemistry have enabled the prediction of favorable pharmacokinetic properties for this compound, suggesting its potential as a lead structure for further optimization.

One of the most compelling aspects of CAS No. 84146-01-0 is its versatility in medicinal chemistry applications. The spirocyclic architecture provides a stable core that can be modified through functional group transformations to explore different biological profiles. For instance, substitution at the nitrogen atom or the terminal carbon atoms of the decane ring can introduce diverse electronic and steric properties, allowing fine-tuning of binding interactions. This adaptability has been exploited in recent studies aimed at developing novel therapeutic agents with improved selectivity and reduced side effects.

Recent research has highlighted the potential of 8-Azaspiro[4.6]undecane (9CI) in addressing neurological disorders. Studies have demonstrated that derivatives of this compound can modulate neurotransmitter receptors, such as serotonin and dopamine receptors, which are implicated in conditions like depression and Parkinson's disease. The spirocyclic scaffold's ability to mimic natural amino acid residues may facilitate potent binding to these targets while minimizing off-target effects. Furthermore, preclinical trials have shown encouraging results with certain analogs in animal models, indicating their therapeutic promise.

The synthesis of CAS No. 84146-01-0 has been refined through multiple methodologies, including cyclocondensation reactions and transition-metal-catalyzed processes, enabling scalable production for research purposes. Advances in synthetic techniques have not only improved yield but also allowed for the introduction of complex substituents without compromising purity. These developments have made it feasible to conduct large-scale screens for biological activity, accelerating the discovery pipeline for new drug candidates.

In conclusion, 8-Azaspiro[4.6]undecane (9CI) represents a fascinating compound with broad applications in medicinal chemistry and drug development. Its unique structural features and demonstrated biological activity make it a compelling scaffold for further exploration. As research continues to uncover new therapeutic avenues, compounds like CAS No. 84146-01-0 are poised to play a crucial role in shaping the future of pharmaceutical innovation.